Cas no 1804668-47-0 (3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1804668-47-0
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4866863
• Update Time: 2025-06-11

3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-5-1-4(3-14)6(2-10)13-7(5)8(11)12/h1,3,8H,2H2
• InChI Key： JANYOYNCZRYAJB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(CCl)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde

Introduction to 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804668-47-0) and Its Significance in Modern Chemical Biology

3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde, identified by its CAS number 1804668-47-0, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and roles in drug development. The unique structural features of this molecule, including its bromo, chloromethyl, and difluoromethyl substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The bromo and chloromethyl functional groups on the pyridine ring provide reactive sites for further chemical modifications, enabling the construction of more complex molecular architectures. These modifications are crucial for the development of novel therapeutic agents targeting a wide range of diseases. Additionally, the presence of a difluoromethyl group enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. These properties make 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde a versatile building block for synthetic chemists.

In recent years, there has been growing interest in the application of this compound in the development of small-molecule inhibitors for various biological pathways. For instance, studies have demonstrated its potential in inhibiting kinases and other enzyme targets that play a role in cancer progression. The aldehyde group at the 5-position of the pyridine ring serves as a convenient handle for further derivatization, allowing researchers to explore different pharmacophores and optimize potency and selectivity.

One of the most exciting areas of research involving 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde is its use as a precursor in the synthesis of novel antiviral agents. The structural motifs present in this compound have shown promise in disrupting viral replication cycles. Specifically, derivatives of this molecule have been investigated for their ability to inhibit viral proteases and polymerases, which are essential for viral replication. These findings highlight the importance of this compound in addressing emerging infectious diseases.

The chloromethyl group is particularly noteworthy as it facilitates nucleophilic substitution reactions, allowing for the introduction of various functional groups such as amines or thiols. This reactivity is exploited in medicinal chemistry to generate libraries of compounds for high-throughput screening (HTS). Such screens are instrumental in identifying lead candidates with high binding affinity and favorable pharmacokinetic profiles. The combination of these features makes 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde an indispensable tool in drug discovery pipelines.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been employed to predict binding modes and interactions with biological targets. These insights have guided rational drug design efforts, leading to more efficient synthesis strategies and improved drug candidates. The integration of experimental data with computational methods has been pivotal in optimizing the pharmacological properties of derivatives derived from 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde.

Another area where this compound has made significant contributions is in the development of imaging agents for diagnostic purposes. Pyridine-based molecules are frequently used as probes due to their ability to interact with biological systems without causing significant toxicity. Functionalized derivatives of 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde have been explored as contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). These applications underscore the broad utility of this compound beyond traditional therapeutic development.

The synthesis of 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations are employed to construct the desired framework efficiently. The optimization of these synthetic routes has been a focus of research to improve yields and reduce costs, making large-scale production feasible for industrial applications.

In conclusion, 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804668-47-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Recent advancements in drug discovery methodologies have further highlighted its importance, underscoring its role as a cornerstone in modern chemical biology.